Cas no 1806802-96-9 (3,5-Dichloro-2-(difluoromethyl)-4-nitropyridine)

• Product Name: 3,5-Dichloro-2-(difluoromethyl)-4-nitropyridine
• CAS No: 1806802-96-9
• MF: C₆H₂Cl₂F₂N₂O₂
• MW: 242.995086193085
• CID: 4850383
• Update Time: 2025-05-26

3,5-Dichloro-2-(difluoromethyl)-4-nitropyridine Chemical and Physical Properties

Names and Identifiers

• 3,5-Dichloro-2-(difluoromethyl)-4-nitropyridine

• Inchi： 1S/C6H2Cl2F2N2O2/c7-2-1-11-4(6(9)10)3(8)5(2)12(13)14/h1,6H
• InChI Key： UJTCJBWEKWXGGT-UHFFFAOYSA-N
• SMILES： ClC1=C(C(=CN=C1C(F)F)Cl)[N+](=O)[O-]

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 226
• XLogP3: 2.6
• Topological Polar Surface Area: 58.7

Additional information on 3,5-Dichloro-2-(difluoromethyl)-4-nitropyridine

Introduction to 3,5-Dichloro-2-(difluoromethyl)-4-nitropyridine (CAS No. 1806802-96-9)

3,5-Dichloro-2-(difluoromethyl)-4-nitropyridine, identified by the CAS number 1806802-96-9, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and agrochemical research. This compound belongs to the pyridine class of heterocyclic aromatic molecules, characterized by a nitrogen atom embedded within a six-membered ring structure. The presence of multiple substituents, including chlorine atoms at the 3rd and 5th positions, a difluoromethyl group at the 2nd position, and a nitro group at the 4th position, imparts unique electronic and steric properties that make it a valuable intermediate in synthetic chemistry.

The structural configuration of 3,5-Dichloro-2-(difluoromethyl)-4-nitropyridine not only influences its reactivity but also its potential applications in drug discovery and material science. The electron-withdrawing nature of the nitro group and the electron-donating effects of the fluorine atoms contribute to a complex interplay of electronic effects, which can be exploited in designing molecules with specific biological activities. This compound has been studied for its role in synthesizing novel pharmacophores that exhibit promising interactions with biological targets.

In recent years, the pharmaceutical industry has shown increasing interest in pyridine derivatives due to their versatility as building blocks for active pharmaceutical ingredients (APIs). The nitropyridine scaffold, in particular, has been extensively explored for its potential as an antiviral, antibacterial, and anticancer agent. The specific substitution pattern of 3,5-Dichloro-2-(difluoromethyl)-4-nitropyridine makes it a particularly intriguing candidate for further investigation.

One of the most compelling aspects of this compound is its utility as a key intermediate in multi-step synthetic pathways. Researchers have leveraged its reactive sites to develop novel methodologies for constructing complex molecular architectures. For instance, the chlorine substituents can undergo nucleophilic aromatic substitution reactions, while the nitro group can be reduced to an amine or converted into other functional groups such as azides or hydrazines. These transformations have enabled the synthesis of diverse derivatives with tailored properties.

The difluoromethyl group at the 2-position of the pyridine ring is particularly noteworthy due to its influence on metabolic stability and pharmacokinetic profiles. In drug design, fluorinated compounds often exhibit enhanced bioavailability and resistance to enzymatic degradation. This feature has made 3,5-Dichloro-2-(difluoromethyl)-4-nitropyridine a valuable precursor for developing lead compounds with improved pharmacological properties.

Recent studies have highlighted the compound's potential in developing next-generation agrochemicals as well. Pyridine derivatives are commonly used in pesticides and herbicides due to their ability to interact with biological targets in plants and pests. The unique combination of substituents in 3,5-Dichloro-2-(difluoromethyl)-4-nitropyridine may confer advantages such as enhanced potency and selectivity, making it a promising candidate for sustainable agricultural practices.

The synthesis of 3,5-Dichloro-2-(difluoromethyl)-4-nitropyridine typically involves multi-step organic reactions starting from commercially available pyridine precursors. Advanced synthetic techniques such as palladium-catalyzed cross-coupling reactions have been employed to introduce the desired substituents with high efficiency and selectivity. These methodologies align with modern trends in green chemistry, emphasizing atom economy and minimal waste generation.

In conclusion,3,5-Dichloro-2-(difluoromethyl)-4-nitropyridine (CAS No. 1806802-96-9) represents a fascinating molecule with broad applications in pharmaceuticals and agrochemicals. Its unique structural features offer opportunities for designing innovative therapeutics and sustainable crop protection agents. As research continues to uncover new synthetic strategies and biological activities associated with this compound, its significance is expected to grow further.